1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride
CAS No.: 2197053-41-9
Cat. No.: VC4092906
Molecular Formula: C9H9Cl2NO2
Molecular Weight: 234.08
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2197053-41-9 |
|---|---|
| Molecular Formula | C9H9Cl2NO2 |
| Molecular Weight | 234.08 |
| IUPAC Name | 1-(3-chloropyridin-2-yl)cyclopropane-1-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C9H8ClNO2.ClH/c10-6-2-1-5-11-7(6)9(3-4-9)8(12)13;/h1-2,5H,3-4H2,(H,12,13);1H |
| Standard InChI Key | ACQRSKDEDHDAJH-UHFFFAOYSA-N |
| SMILES | C1CC1(C2=C(C=CC=N2)Cl)C(=O)O.Cl |
| Canonical SMILES | C1CC1(C2=C(C=CC=N2)Cl)C(=O)O.Cl |
Introduction
1-(3-Chloropyridin-2-yl)cyclopropanecarboxylic acid hydrochloride is a chemical compound used primarily in research and development. It is identified by the CAS number 2197053-41-9 and is manufactured by companies such as Combi-Blocks for research purposes only . This compound is not intended for use as a pharmaceutical, food, or household product .
First-Aid Measures
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Inhalation: Remove the person to fresh air and seek medical attention if symptoms persist.
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Skin Contact: Remove contaminated clothing and rinse the skin with water. Seek medical advice if irritation occurs.
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Eye Contact: Rinse with water for several minutes and remove contact lenses if present. Seek medical attention if irritation persists.
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Ingestion: Rinse the mouth and seek medical attention if symptoms occur .
Fire-Fighting Measures
The compound can decompose into hazardous substances like carbon oxides, nitrogen oxides, chlorine, and hydrogen chloride during a fire. Appropriate extinguishing media should be used based on the specific conditions of the fire .
Research Applications
While specific research applications for this compound are not detailed in the available literature, its use in research and development suggests potential applications in organic synthesis or as a precursor for other compounds. The compound's structure, featuring a chloropyridine ring attached to a cyclopropane carboxylic acid moiety, could be useful in synthesizing more complex molecules with potential biological activity.
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